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1-({[3-Oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl]oxy}acetyl)proline 1-({[3-Oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl]oxy}acetyl)proline
Brand Name: Vulcanchem
CAS No.: 956998-50-8
VCID: VC0357783
InChI: InChI=1S/C25H25NO9/c1-31-20-10-14(11-21(32-2)24(20)33-3)9-19-23(28)16-7-6-15(12-18(16)35-19)34-13-22(27)26-8-4-5-17(26)25(29)30/h6-7,9-12,17H,4-5,8,13H2,1-3H3,(H,29,30)/b19-9+/t17-/m0/s1
SMILES: COC1=CC(=CC(=C1OC)OC)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)N4CCCC4C(=O)O
Molecular Formula: C25H25NO9
Molecular Weight: 483.5g/mol

1-({[3-Oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl]oxy}acetyl)proline

CAS No.: 956998-50-8

Main Products

VCID: VC0357783

Molecular Formula: C25H25NO9

Molecular Weight: 483.5g/mol

1-({[3-Oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl]oxy}acetyl)proline - 956998-50-8

CAS No. 956998-50-8
Product Name 1-({[3-Oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl]oxy}acetyl)proline
Molecular Formula C25H25NO9
Molecular Weight 483.5g/mol
IUPAC Name (2S)-1-[2-[[(2E)-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl]oxy]acetyl]pyrrolidine-2-carboxylic acid
Standard InChI InChI=1S/C25H25NO9/c1-31-20-10-14(11-21(32-2)24(20)33-3)9-19-23(28)16-7-6-15(12-18(16)35-19)34-13-22(27)26-8-4-5-17(26)25(29)30/h6-7,9-12,17H,4-5,8,13H2,1-3H3,(H,29,30)/b19-9+/t17-/m0/s1
Standard InChIKey ZLRLAEHNABHLQB-IFQVXRHPSA-N
Isomeric SMILES COC1=CC(=CC(=C1OC)OC)/C=C/2\C(=O)C3=C(O2)C=C(C=C3)OCC(=O)N4CCC[C@H]4C(=O)O
SMILES COC1=CC(=CC(=C1OC)OC)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)N4CCCC4C(=O)O
Canonical SMILES COC1=CC(=CC(=C1OC)OC)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)N4CCCC4C(=O)O
PubChem Compound 16406518
Last Modified Nov 12 2021
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